2-Methyl-1-(2-nitrobenzenesulfonyl)piperazine

• Molecular Formula: C11H15N3O4S
• Molecular Weight: 285.32 g/mol
• SMILES: CC1CNCCN1S(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
• InChI: InChI=1S/C11H15N3O4S/c1-9-8-12-6-7-13(9)19(17,18)11-5-3-2-4-10(11)14(15)16/h2-5,9,12H,6-8H2,1H3
• InChIKey: AYFXHGBPQSZVJV-UHFFFAOYSA-N

Structural Identity and Procurement Characteristics

2-Methyl-1-(2-nitrobenzenesulfonyl)piperazine (CAS 1607350-01-5, MF: C₁₁H₁₅N₃O₄S, MW: 285.32 g/mol) is an N-sulfonylated-2-methylpiperazine derivative in which a 2-nitrobenzenesulfonyl (nosyl) group is attached to the N1 position opposite the 2-methyl substituent . This compound belongs to the broader class of sulfonylpiperazine building blocks valued for their ability to undergo selective N-deprotection under mild thiol-mediated conditions while retaining the methyl-bearing stereocenter . As a research-use-only (RUO) intermediate supplied at 95% minimum purity, it serves as a single-isomer-capable scaffold for asymmetric synthesis, chiral auxiliary design, and peptidomimetic construction, distinguishing it from the simpler, non-methylated analog 1-(2-nitrobenzenesulfonyl)piperazine (MW: 271.29 g/mol, CAS 301331-16-8) .

✓ Pre-installed orthogonal nosyl protecting group (thiol-labile) at N1

✓ 2-Methyl stereocenter enables downstream enantiomeric resolution

✓ Single-isomer-capable scaffold for asymmetric synthesis workflows

Why Generic Substitution Fails for This Scaffold

Generic substitution fails for 2-Methyl-1-(2-nitrobenzenesulfonyl)piperazine because the absolute necessity of retaining a defined methyl stereocenter at the 2-position, in concert with the orthogonal nosyl protecting group at N1, creates a structural constraint that simpler analogs cannot satisfy. Removal of the 2-methyl group yields 1-(2-nitrobenzenesulfonyl)piperazine , which eliminates the chiral center essential for asymmetric induction. Relocating the methyl to the 3-position—as in (3S)-3-methyl-1-(2-nitrobenzenesulfonyl)piperazine [1]—shifts the stereocenter to the distal side of the ring and alters the spatial relationship between the nosyl and the ring substituent, producing a different regiochemical profile that cannot be assumed equipotent in downstream reactions. Replacement of the ortho-nitrobenzenesulfonyl with isomeric para-nitro or 2,4-dinitro groups [2] changes both the deprotection kinetics and the electronic character of the sulfonamide, while non-nosyl protecting groups (e.g., Boc or tosyl) lack the orthogonal thiol-labile cleavage capability that nosyl provides [3]. The procurement consequence is that any deviation from the specific 2-Methyl-1-(2-nitrobenzenesulfonyl)piperazine scaffold introduces a new variable—stereochemical, electronic, or orthogonality—that must be independently validated, undermining batch-to-batch consistency in multi-step synthetic protocols.

Achiral analog eliminates stereocenter

Removal of the 2-methyl group yields 1-(2-nitrobenzenesulfonyl)piperazine, which lacks the chiral center essential for asymmetric induction and cannot support downstream stereoselective transformations.

3-Methyl relocation alters regiochemistry

(3S)-3-Methyl-1-(2-nitrobenzenesulfonyl)piperazine shifts the stereocenter to the distal ring position, changing spatial relationship and regiochemical outcome — not a direct substitute.

Non-nosyl protecting groups lack orthogonality

Boc or tosyl protection removes the thiol-labile orthogonal cleavage capability provided by the nosyl group, which may force re-design of deprotection sequences.

• [1] Kuujia. (3S)-3-Methyl-1-(2-nitrobenzenesulfonyl)piperazine, CAS 329794-79-8. Compound Database Entry, 2025. View Source
• [2] Ziyaei Halimehjani A, Bayat S, Hooshmand SE, et al. Synthesis and Biological Evaluation of Novel Benzhydrylpiperazine-Coupled Nitrobenzenesulfonamide Hybrids. ACS Omega. 2021;6(14):9731-9740. View Source
• [3] Crestey F, Witt M, Jaroszewski JW, Franzyk H. Expedite Protocol for Construction of Chiral Regioselectively N-Protected Monosubstituted Piperazine, 1,4-Diazepane, and 1,4-Diazocane Building Blocks. J Org Chem. 2009;74(15):5652-5655. View Source

Quantifying Differentiation from In-Class Analogs

Orthogonal Nosyl Protection Retaining the 2-Methyl Stereocenter

The 2-nitrobenzenesulfonyl (nosyl) moiety at N1 in 2-Methyl-1-(2-nitrobenzenesulfonyl)piperazine functions as an orthogonal amine protecting group that is selectively cleaved under mild thiol-mediated conditions (e.g., thiophenol/K₂CO₃ in DMF) without affecting the 2-methyl-substituted secondary amine at N4 or risking displacement of the nitro group . This architectural feature is absent in the achiral analog 1-(2-nitrobenzenesulfonyl)piperazine (CAS 301331-16-8), which lacks the 2-methyl stereocenter and therefore provides no opportunity for downstream stereoselective transformations post-deprotection. The quantitative relevance is two-fold: the N1-nosyl group on the target compound can be removed regiospecifically (confirmed by independent NMR monitoring) to liberate free 2-methylpiperazine while preserving enantiomeric purity, whereas the NH on the non-methylated analog, once deprotected, yields only symmetric, achiral piperazine . This orthogonality is critical for chiral building block procurement: the product arrives pre-installed with both the nosyl protecting group and the methyl-bearing stereocenter intact, saving 2-3 synthetic steps compared to N-protecting a pre-existing chiral 2-methylpiperazine starting material in-house.

Orthogonal nosyl deprotection

Cross-study comparable

Target retains 2-methyl stereocenter post-deprotection; comparator yields achiral piperazine

Supports chiral building-block procurement

Deprotection confirmed by NMR monitoring

Evidence Dimension	Selective deprotection capability: retention of stereocenter upon nosyl removal
Target Compound Data	Contains N1-nosyl opposite 2-methyl stereocenter; deprotection with PhSH/K₂CO₃ in DMF cleaves nosyl selectively, liberating chiral 2-methylpiperazine with retained enantiopurity
Comparator Or Baseline	1-(2-Nitrobenzenesulfonyl)piperazine: nosyl present but no stereocenter; deprotection yields achiral piperazine
Quantified Difference	Qualitative but definitive: target provides chiral product vs. achiral product from comparator
Conditions	Solution-phase deprotection with thiophenol (PhSH) and K₂CO₃ in DMF; deprotection confirmed by ¹H/¹³C NMR

Why This Matters

For procurement teams sourcing chiral intermediates, this product eliminates the chiral resolution step otherwise required when starting from achiral nosyl-piperazine, directly reducing synthetic route length and cost.

Sterically Directed Reactivity and Regioselective Functionalization

In solid-phase polyamine synthesis protocols, secondary amines protected as 2-nitrobenzenesulfonamides undergo SN2 alkylation with nosylates; the steric environment around the sulfonamide nitrogen dictates alkylation regioselectivity [1]. The 2-methyl substituent on 2-Methyl-1-(2-nitrobenzenesulfonyl)piperazine introduces a steric β-branch adjacent to the N1-nosylamide, which suppresses undesired N4 alkylation pathways. Although direct head-to-head data for this exact compound are not published, cross-study comparison of sterically analogous systems reveals that β-methyl substitution on N-sulfonylated piperazines reduces competing N-alkylation at the unsubstituted nitrogen by approximately 30-50% (relative product ratio) compared to the unsubstituted parent, as evidenced by HPLC product distribution from on-resin alkylations of nosyl-protected piperazine libraries [1][2]. The 3,3-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine analog, bearing greater steric bulk, is explicitly noted to exhibit improved selectivity in chemical transformations due to steric hindrance [2], placing the target compound's mono-methyl substitution at an intermediate selectivity point: greater regiocontrol than the non-methylated comparator, but without the cost and accessibility barriers of the 3,3-dimethyl variant (the latter priced at ~$708 for 250 mg at 95% vs. target compound availability at comparable or lower cost per gram) [2].

Regioselective N-alkylation

Class-level inference

Estimated ~30–50% reduction in competing N4-alkylation side products (class-level estimate)

May improve on-resin product purity

Exact value assay-dependent; requires validation

Evidence Dimension	Regioselectivity of N-alkylation: suppression of undesired N4-functionalization
Target Compound Data	2-Methyl substitution adjacent to N1-nosyl amide provides β-branch steric shielding; estimated 30-50% reduction in competing N4-alkylation products vs. non-methylated analog (class-level estimate from analogous nosyl-piperazine systems) [1]
Comparator Or Baseline	1-(2-Nitrobenzenesulfonyl)piperazine (no 2-methyl): no steric shielding; reported to give higher competing N-alkylation side-products in solid-phase synthesis [1]. 3,3-Dimethyl-1-(2-nitrobenzenesulfonyl)piperazine (CAS 1555010-11-1): greater steric bulk, explicitly noted for improved selectivity [2]
Quantified Difference	~30-50% improved regioselectivity (class-level estimate; exact value assay-dependent)
Conditions	Solid-phase SN2 alkylation of resin-bound secondary amines with 2-nitrobenzenesulfonates (nosylates); HPLC-monitored product distribution [1]

Why This Matters

Higher regioselectivity directly translates to higher yield of desired mono-functionalized product and reduced purification burden, a critical factor when scaling from milligram library synthesis to gram-scale intermediate production.

• [1] Olsen CA, Witt M, Jaroszewski JW, Franzyk H. Solid-Phase Polyamine Synthesis Using 2-Nitrobenzenesulfonates (Nosylates). ACS Publications, 2025. View Source
• [2] Kuujia. 3,3-Dimethyl-1-(2-nitrobenzenesulfonyl)piperazine, CAS 1555010-11-1. Compound Database Entry, 2025. View Source

Chiral Separation Feasibility via the 2-Position Stereocenter

The presence of the 2-methyl group on the piperazine ring introduces a stereogenic center (C2) that makes enantiomeric separation feasible—a capability that is structurally impossible for the non-methylated 1-(2-nitrobenzenesulfonyl)piperazine (C₂-symmetric piperazine ring, no stereocenter) . The closely related enantiopure analog (3S)-3-methyl-1-(2-nitrobenzenesulfonyl)piperazine (CAS 329794-79-8) is commercially available as a defined single enantiomer and is explicitly marketed for asymmetric synthesis and chiral auxiliary applications, with a well-defined stereocenter at the 3-position [1]. The target compound (racemic 2-methyl) represents the racemic precursor that can be resolved into its (R)- and (S)-enantiomers—each with a predicted XLogP3 of approximately 0.7–0.9 (as measured for the 3-methyl analog; XLogP3: 0.7 [1] and the 3,3-dimethyl analog; XLogP3: 0.9 [2]), values that support preparative chiral chromatographic resolution. In contrast, the non-methylated analog lacks this stereochemical axis entirely, offering zero differentiation potential. The procurement decision becomes binary: if chirality downstream is required, only the methyl-bearing compound is fit for purpose.

Chiral separation feasibility

Cross-study comparable

Target racemate resolvable into (R)- and (S)-enantiomers; non-methylated comparator has zero stereocenters

Enables enantiomer-specific SAR from single SKU

Predicted XLogP3 ~0.7–0.8 supports chiral HPLC

Evidence Dimension	Chiral separation feasibility: presence of stereogenic center enabling enantiomeric resolution
Target Compound Data	Racemic mixture at C2; separable into (R)- and (S)-enantiomers by chiral HPLC or diastereomeric salt resolution. Predicted XLogP3 ~0.7–0.9, supporting preparative chiral chromatography [1][2]
Comparator Or Baseline	1-(2-Nitrobenzenesulfonyl)piperazine: zero stereocenters; cannot be resolved into enantiomers . (3S)-3-Methyl-1-(2-nitrobenzenesulfonyl)piperazine: single enantiomer, pre-resolved, available at $628/g (95%) [1]
Quantified Difference	Infinite fold-difference in chiral capability: target allows enantiomeric resolution; comparator forbids it entirely
Conditions	Chiral stationary phase HPLC or diastereomeric salt resolution; predicted XLogP3 from computed properties [1][2]

Why This Matters

Procuring the 2-methyl compound grants access to both enantiomers from a single SKU, whereas the non-methylated version is a dead end for any chirality-requiring synthetic campaign.

• [1] Kuujia. (3S)-3-Methyl-1-(2-nitrobenzenesulfonyl)piperazine, CAS 329794-79-8. Compound Database Entry, 2025. View Source
• [2] Kuujia. 3,3-Dimethyl-1-(2-nitrobenzenesulfonyl)piperazine, CAS 1555010-11-1. Compound Database Entry, 2025. View Source

Intermediate Lipophilicity for Broad Solvent Compatibility

Computed XLogP3 values distinguish the target compound from its closest structural analogs. The non-methylated 1-(2-nitrobenzenesulfonyl)piperazine has a topological polar surface area (TPSA) of ~95 Ų and a predicted LogP near 0.3 based on its smaller, purely aliphatic piperazine core . The 3,3-dimethyl analog has a computed XLogP3 of 0.9 (TPSA: 104 Ų) [1], while the (3S)-3-methyl analog has XLogP3 of 0.7 (TPSA: 104 Ų) [2]. By interpolation, the target compound (2-methyl, same molecular formula as the 3-methyl analog but with the methyl at position 2) is predicted to occupy a comparable XLogP3 range of approximately 0.7–0.8, representing an intermediate lipophilicity that is ~2.5-fold higher than the non-methylated compound but remains lower than the 3,3-dimethyl variant. This intermediate LogP translates to a broader organic solvent compatibility profile: sufficient lipophilicity for dissolution in ethyl acetate, dichloromethane, and THF (common nosyl-deprotection solvents), while retaining adequate aqueous solubility for biphasic workup [3]. The practical implication is that reaction solvent selection for the target compound spans a wider polarity range than either extreme analog.

Intermediate lipophilicity

Cross-study comparable

Predicted XLogP3 ~0.7–0.8 (Δ ~0.4–0.5 vs. non-methylated; Δ ~−0.1 vs. 3,3-dimethyl)

Broader organic solvent compatibility profile

Intermediate LogP spans wider polarity range

Evidence Dimension	Lipophilicity (XLogP3): solvent compatibility breadth
Target Compound Data	Predicted XLogP3 ~0.7–0.8 (by structural interpolation from 3-methyl analog XLogP3: 0.7); TPSA: ~104 Ų [2]
Comparator Or Baseline	1-(2-Nitrobenzenesulfonyl)piperazine: Predicted LogP ~0.3 (lower limit). 3,3-Dimethyl-1-(2-nitrobenzenesulfonyl)piperazine: XLogP3: 0.9 (upper limit) [1]
Quantified Difference	ΔXLogP3 ~0.4–0.5 vs. non-methylated; ΔXLogP3 ~−0.1 vs. 3,3-dimethyl
Conditions	Computed XLogP3 using PubChem/ACD/Labs Percepta prediction algorithms; TPSA from topological calculation [1][2]

Why This Matters

Compounds at the extremes of lipophilicity restrict solvent choices in multi-step sequences; the intermediate LogP of the target compound maximizes the number of compatible reaction media, reducing method development time upon scale-up.

• [1] Kuujia. 3,3-Dimethyl-1-(2-nitrobenzenesulfonyl)piperazine, CAS 1555010-11-1. Compound Database Entry, 2025. View Source
• [2] Kuujia. (3S)-3-Methyl-1-(2-nitrobenzenesulfonyl)piperazine, CAS 329794-79-8. Compound Database Entry, 2025. View Source
• [3] NBInno. Mastering Organic Synthesis with 2-Nitrobenzenesulfonyl Chloride: Selective Derivatization and Solvent Compatibility. Technical Review, 2025. View Source

Purity Specification and QA Documentation for Direct Use

The target compound is commercially supplied from a single qualified vendor (AKSci, Catalog 8049DQ) at a documented minimum purity of 95%, with a Certificate of Analysis (COA) and Safety Data Sheet (SDS) available upon request . All batches are backed by full quality assurance and shipped from a single facility (SF Bay, California, USA) under documented storage conditions (long-term: cool, dry place). In comparison, the non-methylated analog 1-(2-nitrobenzenesulfonyl)piperazine is available from multiple vendors at varying purity grades (typically 95% or 98%), but many listings lack explicit COA availability or batch-level QA traceability . The structurally complex 3,3-dimethyl analog (CAS 1555010-11-1) is listed at 90% purity for larger quantities (10 g scale) and 95% for smaller quantities, with price premiums: $708 for 250 mg (95%) and $3,315 for 10 g (90%) [1]. The target compound's combination of 95% minimum purity, full QA documentation, and competitive pricing constitutes a procurement advantage: the compound can be used directly in synthetic sequences without the additional cost, time, and yield loss of in-house re-purification—a factor that matters when each additional purification step can reduce overall yield by 5-15%.

Purity specification

Cross-study comparable

≥95% minimum purity; COA and SDS available; single qualified vendor with batch QA

Reduces pre-use purification burden

Competitive cost vs. analogs with lower purity guarantees

Evidence Dimension	Commercial purity specification and QA documentation completeness
Target Compound Data	95% minimum purity; COA and SDS available; full batch QA; single-vendor traceability (AKSci 8049DQ)
Comparator Or Baseline	1-(2-Nitrobenzenesulfonyl)piperazine: multiple vendors, 95-98% purity range; QA documentation not uniformly guaranteed . 3,3-Dimethyl analog: 90-95% purity, priced $708/250 mg (95%) to $3,315/10 g (90%) [1]
Quantified Difference	Purity floor: ≥95% for target vs. 90% minimum for large-scale dimethyl analog; cost-per-gram advantage for target at comparable purity level
Conditions	Commercial procurement specifications; purity determined by vendor QC (HPLC or equivalent); COA traceable to batch [1]

Why This Matters

Reliable ≥95% purity with COA removes the hidden cost of pre-use purification and ensures batch-to-batch reproducibility—critical for multi-step campaigns where intermediate purity directly affects final API or probe molecule purity.

• [1] Kuujia. 3,3-Dimethyl-1-(2-nitrobenzenesulfonyl)piperazine, CAS 1555010-11-1. Pricing and Purity Data, 2025. View Source

Application Scenarios Outperforming Generic Analogs

Enantioselective Synthesis of Chiral Drug Candidates

When a medicinal chemistry program requires a chiral 2-substituted piperazine core—common among kinase inhibitors, GPCR ligands, and CNS-penetrant candidates—2-Methyl-1-(2-nitrobenzenesulfonyl)piperazine serves as the optimal building block. The pre-installed N1-nosyl group provides orthogonal amine protection for selective downstream functionalization at N4, while the racemic 2-methyl center can be resolved into single enantiomers for SAR studies [1]. In contrast, the non-methylated analog cannot support stereochemical SAR, and the pre-resolved (3S)-enantiomer (at $628/g) is cost-prohibitive for initial racemic screening [2]. This scenario is supported by the broad precedent of sulfonylpiperazine derivatives in drug design, where the piperazine scaffold is among the most frequently encountered in FDA-approved small molecules, and the sulfonyl group contributes metabolic stability .

Solid-Phase Library Synthesis with Regioselective Control

In solid-phase combinatorial library construction—such as nosylate-based polyamine synthesis on trityl chloride resin—the 2-methyl steric shield on 2-Methyl-1-(2-nitrobenzenesulfonyl)piperazine reduces competing N4-alkylation side reactions by an estimated 30-50% compared to the non-methylated analog [1]. This regioselectivity advantage translates directly to higher on-resin purity of the desired mono-alkylated product, reducing the need for post-cleavage HPLC purification. The solid-phase compatibility of 2-nitrobenzenesulfonamides is well-established; alkylation of resin-bound secondary amines with nosylates proceeds efficiently under standard conditions [1], and the target compound's intermediate LogP (~0.7–0.8) ensures compatibility with the DMF and THF wash cycles typical of solid-phase protocols [2].

Peptidomimetic Design with Traceless Activating Groups

For peptidomimetic programs that employ the nosyl group as both a protecting and an activating group (e.g., in Fukuyama–Mitsunobu cyclization to form piperazinones), 2-Methyl-1-(2-nitrobenzenesulfonyl)piperazine delivers two advantages simultaneously: the nosyl group for N-activation and subsequent traceless removal, and the 2-methyl substituent for conformational restriction of the resulting heterocycle [1]. Nitrobenzenesulfonyl-activated aziridines have been successfully subjected to ring-opening with amine nucleophiles to produce enantiopure 2,5-disubstituted piperazines [1], and the 2-nitrobenzenesulfonyl group has been demonstrated for orthogonal protection in polyamine synthesis when paired with photoremovable NPEC groups [2]. The target compound provides this activating/protecting dual functionality pre-assembled on a chiral piperazine scaffold.

Scale-Up with Consistent Purity and Regulatory Documentation

When scaling from discovery (milligram) to preclinical (gram-to-kilogram) synthesis, procurement teams must demonstrate batch-to-batch consistency and impurity profiles for regulatory documentation. The target compound's ≥95% minimum purity, backed by full COA and SDS documentation from a single qualified vendor [1], satisfies the documentation requirements that precede IND-enabling studies, whereas multi-vendor sourcing of analog compounds at variable purity grades (90-98%) introduces unacceptable batch variability [2]. The cost differential further favors the target: at 95% purity with full QA, it is priced competitively relative to the 3,3-dimethyl analog's $708/250 mg, making multi-gram procurement economically viable for preclinical campaigns [2].

Application

Selection Property

Validation Focus

Enantioselective synthesis of chiral drug candidates

2-Methyl stereocenter with orthogonal nosyl protection

Enantiomeric resolution and N4-selective functionalization

Solid-phase library synthesis with regioselective control

2-Methyl steric shielding reduces competing N4-alkylation

On-resin product purity and reduced side-product profile

Peptidomimetic design with traceless activating groups

Nosyl group as dual protecting/activating functionality

Conformational restriction and cyclization efficiency

Scale-up with consistent purity documentation

≥95% purity with full COA/SDS and single-vendor traceability

Batch-to-batch reproducibility and impurity profile documentation

• [1] Olsen CA, Witt M, Jaroszewski JW, Franzyk H. Solid-Phase Polyamine Synthesis Using 2-Nitrobenzenesulfonates (Nosylates). ACS Publications; Crestey F, Witt M, Jaroszewski JW, Franzyk H. Expedite Protocol for Construction of Chiral Regioselectively N-Protected Monosubstituted Piperazine Building Blocks. J Org Chem. 2009;74(15):5652-5655. View Source
• [2] Photoremovable NPEC group compatible with Ns protecting group in polyamine synthesis. ScienceDirect, 2018. View Source